Cas no 2172594-44-2 (9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172594-44-2
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6069731
• PubChem ID: 165842236
• Update Time: 2025-07-08

9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro3.5nonane
• 2172594-44-2
• 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane
• EN300-1642879

• Inchi： 1S/C14H27NO/c1-11(2)9-12(3)10-13-14(5-4-6-14)16-8-7-15-13/h11-13,15H,4-10H2,1-3H3
• InChI Key： BWBFKOXHCDYVSN-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)CC(C)C)C21CCC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro3.5nonane

9-(2,4-Dimethylpentyl)-5-Oxa-8-Azaspiro[3.5]Nonane: A Comprehensive Overview

The compound 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane, identified by the CAS registry number 2172594-44-2, is a complex organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed between a five-membered ring (oxa) and a six-membered ring (aza), creating a rigid and potentially bioactive framework.

The molecular structure of 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane includes a substituted pentyl group at the 9-position of the spiro system. This substitution introduces steric bulk and potentially enhances the molecule's ability to interact with biological targets. The presence of oxygen (oxa) and nitrogen (aza) atoms within the rings suggests that this compound may exhibit hydrogen bonding capabilities, which are often critical in drug design for binding to protein targets.

Recent studies have highlighted the potential of spiro compounds like 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane in various fields, including pharmacology and materials science. For instance, researchers have explored the use of such compounds as scaffolds for drug delivery systems due to their ability to encapsulate bioactive agents within their rigid structures. Additionally, the unique topology of spiro compounds has been leveraged in the development of advanced materials with tailored mechanical and electronic properties.

In terms of synthesis, 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane can be prepared through a variety of methods, including cyclization reactions and ring-forming strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for studying its stereochemical effects on biological activity.

The physicochemical properties of 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane, such as its solubility, stability, and reactivity, are critical factors in determining its applications. For example, its solubility in organic solvents makes it suitable for use in organic reactions, while its thermal stability ensures its utility in high-temperature applications. Moreover, the compound's reactivity can be modulated by introducing functional groups at specific positions on the spiro system.

In conclusion, 9-(2,4-dimethylpentyl)-5-oxa-8-azaspiro[3.5]nonane is a versatile compound with promising potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and related fields.